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Compound of Interest

Compound Name: O1918

Cat. No.: B7910220 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides essential, immediate safety and

logistical information for the handling and disposal of O-1918, a cannabidiol analog used in

research. Adherence to these guidelines is critical to mitigate risks and ensure a safe

laboratory environment.

O-1918 is a synthetic compound utilized in scientific research and is classified as a dangerous

good for transport. As such, it should be handled with care, following established laboratory

safety protocols. The information presented here is a summary of key safety data and should

be supplemented by a thorough review of the complete Safety Data Sheet (SDS) provided by

the manufacturer.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling O-1918 to prevent

skin and eye contact, and inhalation:
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PPE Category Recommended Equipment

Eye/Face Protection Chemical safety glasses or goggles

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile)

Skin and Body Protection Laboratory coat

Respiratory Protection

Not required under normal use with adequate

ventilation. Use a NIOSH-approved respirator if

ventilation is inadequate or for spill cleanup.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the substance.

Prevent the formation of dusts and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials.

Disposal Plan
Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.
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Do not allow product to enter drains.

Contaminated packaging should be disposed of in the same manner as the product itself.

Experimental Workflow: Safe Handling of O-1918
The following diagram outlines the procedural steps for the safe handling of O-1918 in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling of the chemical compound O-1918.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7910220?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Handling Protocols for O-1918].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7910220#personal-protective-equipment-for-
handling-o1918]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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